Cas no 127827-52-5 (6-Bromo-7-fluoroquinoline)

6-Bromo-7-fluoroquinoline is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination. The electron-withdrawing effects of the halogens also facilitate further functionalization, enabling the synthesis of complex heterocyclic compounds. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly valuable in the development of bioactive molecules, including potential antimicrobial and anticancer agents. Suitable for use in controlled environments, it adheres to standard safety and handling protocols for halogenated aromatics.

6-Bromo-7-fluoroquinoline structure

Product Name:6-Bromo-7-fluoroquinoline

CAS No:127827-52-5

MF:C₉H₅BrFN

MW:226.04510474205

MDL:MFCD13181511

CID:823752

PubChem ID:14548343

Update Time:2025-06-09

6-Bromo-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-7-fluoroquinoline
- Quinoline, 6-bromo-7-fluoro-
- 7-fluoro-6-bromoquinoline
- 6-Bromo-7-fluoro-quinoline
- 6-Bromo-7-fluoro quinoline
- KSC493I4P
- IFIKQQLFQMNCRN-UHFFFAOYSA-N
- TRA0051530
- FCH1328379
- SY009673
- BC004235
- PC448001
- AX8209368
- AB0035387
- X9709
- AM20120613
- 4
- MFCD13181511
- SCHEMBL1163802
- SB71896
- AKOS015853495
- DB-062614
- EN300-84908
- CS-W003846
- DTXCID00512310
- DTXSID70561532
- BP-30018
- 127827-52-5
- DS-13848
- MDL： MFCD13181511
- Inchi： 1S/C9H5BrFN/c10-7-4-6-2-1-3-12-9(6)5-8(7)11/h1-5H
- InChI Key： IFIKQQLFQMNCRN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2C(=CC=CN=2)C=1)F

Computed Properties

Exact Mass: 224.95900
Monoisotopic Mass: 224.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 3

Experimental Properties

Boiling Point: 295.7℃ at 760 mmHg
PSA: 12.89000
LogP: 3.13640

6-Bromo-7-fluoroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IX813-1g	6-Bromo-7-fluoroquinoline	127827-52-5	98%	1g	298.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IX813-5g	6-Bromo-7-fluoroquinoline	127827-52-5	98%	5g	1098.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IX813-250mg	6-Bromo-7-fluoroquinoline	127827-52-5	98%	250mg	153CNY	2021-05-08
Fluorochem	092804-250mg	6-Bromo-7-fluoroquinoline	127827-52-5	95%	250mg	￡14.00	2022-02-28
Fluorochem	092804-1g	6-Bromo-7-fluoroquinoline	127827-52-5	95%	1g	￡34.00	2022-02-28
Fluorochem	092804-5g	6-Bromo-7-fluoroquinoline	127827-52-5	95%	5g	￡109.00	2022-02-28
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Ambeed	A133984-250mg	6-Bromo-7-fluoroquinoline	127827-52-5	98%	250mg	$11.0	2024-04-25
Ambeed	A133984-1g	6-Bromo-7-fluoroquinoline	127827-52-5	98%	1g	$29.0	2024-04-25
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